Cas no 1314773-87-9 (1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314773-87-9
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 6174974
• PubChem ID: 117441248
• Update Time: 2025-10-31

1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid
• 1314773-87-9
• EN300-2002770

• Inchi： 1S/C10H8BrClO2/c11-6-2-1-3-7(12)8(6)10(4-5-10)9(13)14/h1-3H,4-5H2,(H,13,14)
• InChI Key： KPSPNCYTBAODIV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(C(=O)O)CC1)Cl

Computed Properties

• Exact Mass: 273.93962g/mol
• Monoisotopic Mass: 273.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid

1-(2-Bromo-6-Chlorophenyl)cyclopropane-1-carboxylic Acid: An Overview of a Promising Compound (CAS No. 1314773-87-9)

1-(2-Bromo-6-Chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314773-87-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various applications, including drug discovery and the development of novel therapeutic agents.

The molecular structure of 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid is composed of a cyclopropane ring attached to a substituted phenyl group. The presence of bromine and chlorine atoms imparts specific chemical properties that make this compound particularly interesting for researchers. These halogenated substituents can influence the compound's reactivity, solubility, and biological activity, making it a valuable candidate for further investigation.

Recent studies have explored the synthetic routes to produce 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid. One notable method involves the reaction of 2-bromo-6-chlorobenzaldehyde with cyclopropylmagnesium bromide followed by hydrolysis. This approach provides a high yield and purity, making it suitable for large-scale production. The synthetic versatility of this compound allows for the introduction of various functional groups, which can be tailored to meet specific research objectives.

In the realm of medicinal chemistry, 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid has been investigated for its potential as a lead compound in drug discovery. Preliminary studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, in vitro assays have demonstrated that 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid can inhibit the proliferation of certain cancer cell lines, suggesting its potential as an anticancer agent.

The anti-inflammatory properties of 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid have also been explored. Research has indicated that this compound can modulate key inflammatory pathways, such as the NF-κB signaling pathway, which plays a crucial role in the regulation of inflammation and immune responses. These findings suggest that 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid could be developed into a therapeutic agent for treating inflammatory diseases.

Beyond its pharmacological applications, 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid has also been studied for its use in materials science. The unique electronic and structural properties of this compound make it suitable for applications in organic electronics and photovoltaic materials. For example, researchers have investigated the use of derivatives of 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid in the development of organic semiconductors and solar cells.

The environmental impact of compounds like 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid is another area of interest. Studies have focused on understanding the biodegradability and ecotoxicity of this compound to ensure its safe use in various applications. Preliminary results indicate that under controlled conditions, 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid can be biodegraded by certain microorganisms, reducing its potential environmental impact.

In conclusion, 1-(2-bromo-6-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314773-87-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and environmental science. Its unique structural features and chemical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in various scientific fields.